Cas no 951887-02-8 (3-Iodo-4'-isopropylbenzophenone)

• Product Name: 3-Iodo-4'-isopropylbenzophenone
• CAS No: 951887-02-8
• MF: C₁₆H₁₅IO
• MW: 350.194176912308
• CID: 4722178
• Update Time: 2025-11-01

3-Iodo-4'-isopropylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-IODO-4'-ISOPROPYLBENZOPHENONE
• (3-Iodophenyl)(4-isopropylphenyl)methanone
• 3-Iodo-4'-isopropylbenzophenone

• Inchi： 1S/C16H15IO/c1-11(2)12-6-8-13(9-7-12)16(18)14-4-3-5-15(17)10-14/h3-11H,1-2H3
• InChI Key： YUKMIQZYTAYRMU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Topological Polar Surface Area: 17.1

Additional information on 3-Iodo-4'-isopropylbenzophenone

Introduction to 3-Iodo-4'-isopropylbenzophenone (CAS No. 951887-02-8)

3-Iodo-4'-isopropylbenzophenone, a compound with the CAS number 951887-02-8, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic structure, featuring a benzophenone core with an iodo substituent and an isopropyl group. The combination of these functional groups imparts specific reactivity and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-Iodo-4'-isopropylbenzophenone is C₁₅H₁₅O₂I, and its molecular weight is approximately 314.18 g/mol. The presence of the iodo group provides a handle for further chemical modifications, such as cross-coupling reactions, which are essential in the synthesis of biologically active compounds. The isopropyl group, on the other hand, influences the solubility and stability of the molecule, making it suitable for various synthetic transformations.

In the realm of pharmaceutical research, 3-Iodo-4'-isopropylbenzophenone has shown promise as a starting material for the development of novel drugs. Recent studies have explored its potential as a scaffold for designing small molecules with therapeutic properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of several derivatives of 3-Iodo-4'-isopropylbenzophenone and their evaluation as potential inhibitors of protein kinases, which are key targets in cancer therapy. The results indicated that certain derivatives exhibited potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, 3-Iodo-4'-isopropylbenzophenone has also found use in materials science. Its aromatic structure and functional groups make it an attractive candidate for the synthesis of polymers and other advanced materials. A 2020 study in Advanced Materials highlighted the use of 3-Iodo-4'-isopropylbenzophenone-based monomers in the preparation of conductive polymers with tunable electronic properties. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic versatility of 3-Iodo-4'-isopropylbenzophenone is further exemplified by its role in organic synthesis. The iodo group can be readily converted into other functional groups through various reactions, such as Suzuki-Miyaura coupling, Stille coupling, and Sonogashira coupling. These reactions allow for the introduction of a wide range of substituents, enabling the synthesis of diverse molecular structures. A 2019 study in Organic Letters described an efficient protocol for the palladium-catalyzed cross-coupling of 3-Iodo-4'-isopropylbenzophenone, demonstrating its utility as a building block in complex molecule synthesis.

The physical properties of 3-Iodo-4'-isopropylbenzophenone, such as its melting point (approximately 65°C) and solubility in common organic solvents like dichloromethane and ethanol, make it easy to handle and process in laboratory settings. These properties are crucial for its application in both academic research and industrial processes.

In conclusion, 3-Iodo-4'-isopropylbenzophenone (CAS No. 951887-02-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new drugs, advanced materials, and complex organic molecules. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.